3-(methylcarbamoyl)benzoic Acid
Overview
Description
3-(Methylcarbamoyl)benzoic acid (MCBA) is an organic compound that belongs to the family of carboxylic acids. It is a white crystalline solid with a molecular formula of C8H7NO3. MCBA is a common intermediate in organic synthesis and is used in the production of pharmaceuticals, dyes, and other compounds. MCBA can also be used as a reagent in chemical reactions and as a catalyst in biochemical processes.
Scientific Research Applications
1. Food and Cosmetic Industry
3-(Methylcarbamoyl)benzoic Acid, as a derivative of benzoic acid, plays a significant role in the food and cosmetic industry. Benzoic acid and its derivatives, including this compound, are commonly utilized as antibacterial and antifungal preservatives in food products, cosmetics, hygiene, and pharmaceuticals (del Olmo, Calzada, & Nuñez, 2017).
2. Antimicrobial Applications
Synthesized derivatives of benzoic acid, like this compound, show potential in antimicrobial activities. Studies on similar benzoic acid derivatives reveal their various biological properties, such as antimicrobial, antiviral, and antioxidant effects. These derivatives are also used as preservatives in drugs and cosmetic products (Satpute, Gangan, & Shastri, 2018).
3. Environmental Applications
Benzoic acid derivatives, including this compound, can be used for environmental remediation, particularly in wastewater treatment. Single-walled carbon nanotubes, combined with benzoic acid derivatives, have shown promising results in the adsorption and removal of pollutants from wastewater (Mahani, Amiri, & Noroozmahani, 2017).
4. Industrial Wastewater Treatment
Carbamoyl benzoic acids, such as this compound, are innovative chemicals used in the coagulation-flocculation process of industrial wastewater treatment. They show potential in binding and removing hazardous heavy metals commonly found in metal plating wastewater (Martinez-Quiroz et al., 2017).
5. Pharmaceutical Research
In pharmaceutical research, benzoic acid derivatives, including this compound, are model compounds. They are essential for designing drug processes, especially in understanding the stability and solubility of drugs. Studies have been conducted on the phase behavior of benzoic acid mixtures, providing crucial information for pharmaceutical development (Reschke et al., 2016).
Properties
IUPAC Name |
3-(methylcarbamoyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c1-10-8(11)6-3-2-4-7(5-6)9(12)13/h2-5H,1H3,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISDXXBVYCIDTIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=CC=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90452958 |
Source
|
| Record name | 3-(methylcarbamoyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90452958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
23754-43-0 |
Source
|
| Record name | 3-(methylcarbamoyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90452958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(methylcarbamoyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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